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Compound of Interest

Compound Name:
(1R,3S-)Solifenacin-

d5hydrochloride

Cat. No.: B15576187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of Solifenacin-d5 hydrochloride (d5-SOL HCl). This deuterated analog of

solifenacin, a muscarinic receptor antagonist, is a critical tool in pharmacokinetic and metabolic

studies. Understanding its physical properties is paramount for its accurate handling,

formulation, and analysis.

Core Physical and Chemical Data
Solifenacin-d5 hydrochloride presents as a white to off-white solid. While extensive

experimental data for this specific deuterated compound is not widely published, the following

tables summarize the available information, drawing from supplier data and analogous non-

deuterated compounds.
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Identifier Value Source

Chemical Name

[(3R)-1-azabicyclo[2.2.2]octan-

3-yl] (1S)-1-(phenyl-d5)-3,4-

dihydro-1H-isoquinoline-2-

carboxylate hydrochloride

N/A

CAS Number 1426174-05-1 [1]

Molecular Formula C₂₃H₂₂D₅ClN₂O₂ [1]

Molecular Weight 403.96 g/mol [1]

Table 1: General Identifiers for Solifenacin-d5 Hydrochloride

Physical Property Value Source & Notes

Appearance White to Off-White Solid Pharmaffiliates

Melting Point 196-198 °C

ChemicalBook. Note: A patent

for the non-deuterated

hydrochloride salt reports a

melting point of 212-214 °C.[2]

[3] This highlights the

importance of batch-specific

analysis.

Boiling Point Data not available N/A

Solubility
Slightly soluble in DMSO,

Ethanol, Methanol, and Water.

ChemicalBook (qualitative).

The non-deuterated succinate

salt is freely soluble in water,

glacial acetic acid, dimethyl

sulfoxide, and methanol,

suggesting the hydrochloride

salt has good solubility in polar

solvents.[4]

Table 2: Physical Properties of Solifenacin-d5 Hydrochloride
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Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Solifenacin-

d5 hydrochloride are not readily available in peer-reviewed literature. However, standard

pharmaceutical methodologies would be employed for their characterization.

Determination of Melting Point:

A calibrated differential scanning calorimeter (DSC) or a standard melting point apparatus

would be used. A small, accurately weighed sample of Solifenacin-d5 hydrochloride would be

heated at a controlled rate (e.g., 1-2 °C/min) until melting is observed. The temperature range

from the onset to the completion of melting would be recorded.

Determination of Solubility:

Equilibrium solubility studies would be conducted by adding an excess amount of Solifenacin-

d5 hydrochloride to a series of solvents (e.g., water, ethanol, DMSO, methanol) at a constant

temperature (e.g., 25 °C). The suspensions would be agitated for a sufficient period to reach

equilibrium (typically 24-48 hours). The saturated solutions would then be filtered, and the

concentration of the dissolved compound would be determined using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a new batch of Solifenacin-d5 hydrochloride.
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Synthesis and Purification

Structural Confirmation Physical Property Determination Purity Assessment

Final Documentation

Synthesis of d5-SOL HCl

Purification

NMR Spectroscopy (¹H, ¹³C, ²H) Mass Spectrometry Elemental Analysis Visual Appearance Melting Point (DSC/Apparatus) Solubility Studies (HPLC) pKa Determination HPLC Purity Residual Solvents (GC) Water Content (Karl Fischer)

Certificate of Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15576187#solifenacin-d5-hydrochloride-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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